Cas no 1206-06-0 (3-Azabicyclo[3.2.1]octane-3-carbothioamide,N,1,8,8-tetramethyl-)

3-Azabicyclo[3.2.1]octane-3-carbothioamide,N,1,8,8-tetramethyl- structure

1206-06-0 structure

Product Name:3-Azabicyclo[3.2.1]octane-3-carbothioamide,N,1,8,8-tetramethyl-

CAS No:1206-06-0

MF:C₁₂H₂₂N₂S

MW:226.381481647491

CID:147048

PubChem ID:3032385

Update Time:2025-04-19

3-Azabicyclo[3.2.1]octane-3-carbothioamide,N,1,8,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

- 3-Azabicyclo[3.2.1]octane-3-carbothioamide,N,1,8,8-tetramethyl-
- N,5,8,8-tetramethyl-3-azabicyclo[3.2.1]octane-3-carbothioamide
- 1206-06-0
- N,1,8,8-Tetramethyl-3-azabicyclo[3.2.1]octane-3-carboximidothioic acid
- N-Methylthiocarbamoylcamphidine
- 3-AZABICYCLO(3.2.1)OCTANE-3-CARBOXAMIDE, N,1,8,8-TETRAMETHYLTHIO-
- N,1,8,8-Tetramethylthio-3-azabicyclo(3.2.1)octane-3-carboxamide
- DTXSID10923478
- BRN 1344532
- Inchi： 1S/C12H22N2S/c1-11(2)9-5-6-12(11,3)8-14(7-9)10(15)13-4/h9H,5-8H2,1-4H3,(H,13,15)
- InChI Key： BLAORYWHKVBNHH-UHFFFAOYSA-N
- SMILES： S=C(NC)N1CC2CCC(C)(C1)C2(C)C

Computed Properties

Exact Mass: 226.15056
Monoisotopic Mass: 226.15
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 47.4Å²

Experimental Properties

Density: 1.052
Boiling Point: 283.3°C at 760 mmHg
Flash Point: 125.1°C
Refractive Index: 1.543
PSA: 15.27

3-Azabicyclo[3.2.1]octane-3-carbothioamide,N,1,8,8-tetramethyl- Related Literature

1. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
4. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
5. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847

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